Methyl 2,2-diphenylpropionate

• Molecular Formula: C16H16O2
• Molecular Weight: 240.30 g/mol
• IUPAC Name: methyl 2,2-diphenylpropanoate
• InChI: InChI=1S/C16H16O2/c1-16(15(17)18-2,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12H,1-2H3
• InChI Key: JMECOTJTVIUPCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)OC

Description

Methyl 2,2-diphenylpropionate is a useful research compound. Its molecular formula is C16H16O2 and its molecular weight is 240.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

37.60 g (0.247 mol) of DBU are added dropwise to a suspension of 50.8 g (0.225 mol) of 2,2-diphenylpropionic acid and 200 ml of acetonitrile at 20° C. 70.10 g (0.494 mol) of methyliodide are added dropwise to the resulting solution within 30 min. Then the mixture is stirred overnight at 20° C. The solvent is evaporated down, the residue is extracted with diethylether/water, the organic phase is washed with water, dried over Na2SO4 and evaporated to dryness. Yield: 48.29 g of viscous residue 32 (=89% of theory).